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Compound of Interest

Compound Name: Noformicin

Cat. No.: B086930

Introduction

Noformicin is a cyclic guanidine-containing natural product with potential applications in drug
development. To support research, preclinical, and clinical studies, robust and reliable
analytical methods are essential for the accurate quantification and characterization of
noformicin in various matrices. This document provides comprehensive application notes on
noformicin analytical standards and detailed protocols for its analysis using modern
chromatographic techniques.

Noformicin Analytical Standards

The use of well-characterized analytical standards is fundamental for achieving accurate and
reproducible results in quantitative analysis. A certified reference standard of noformicin
should be used for the preparation of calibration curves and quality control samples.

Table 1: Physicochemical Properties of Noformicin
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Property Value Source
Molecular Formula CsH1sNs0O [1]
Molecular Weight 197.24 g/mol [1]
(2S)-5-amino-N-(3-amino-3-
IUPAC Name iminopropyl)-3,4-dihydro-2H- [1]
pyrrole-2-carboxamide
CAS Number 155-38-4 [1]
) ) ) Typical for commercial
Appearance White to off-white solid
standards
Soluble in aqueous solutions
Solubility and polar organic solvents like [2]

methanol.

Storage Conditions

-20°C in a desiccated

environment

General recommendation for

stability

Table 2: Specifications for a Noformicin Analytical Standard

Parameter Specification Typical Method
Purity >98% (by HPLC) HPLC-UV
] Conforms to the reference
Identity 1H-NMR, LC-MS
spectrum
Water Content <2.0% Karl Fischer Titration

Residual Solvents

To be reported

GC-HS

Analytical Methods

High-Performance Liquid Chromatography (HPLC) coupled with UV detection and Liquid

Chromatography-Mass Spectrometry (LC-MS) are the preferred methods for the analysis of

noformicin due to their sensitivity, specificity, and wide availability.
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This method is suitable for the quantification of noformicin in bulk material and pharmaceutical
dosage forms.

Experimental Protocol: HPLC-UV Analysis of Noformicin

¢ Instrumentation: A standard HPLC system equipped with a pump, autosampler, column
oven, and a UV/Vis or Photodiode Array (PDA) detector.

e Column: Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 um patrticle size).

o Mobile Phase: A mixture of 0.1% Formic Acid in Water (Solvent A) and Acetonitrile (Solvent
B). An isocratic elution with 95:5 (v/v) A:B is a good starting point.

e Flow Rate: 1.0 mL/min.
e Column Temperature: 30°C.

» Detection Wavelength: Due to the lack of a strong chromophore, detection at a low
wavelength, such as 210 nm, is recommended.

« Injection Volume: 10 pL.
e Standard Preparation:

o Prepare a stock solution of the noformicin reference standard at 1 mg/mL in the mobile
phase.

o Perform serial dilutions to prepare a set of calibration standards ranging from 1 pg/mL to
100 pg/mL.

e Sample Preparation:

o Accurately weigh and dissolve the sample containing noformicin in the mobile phase to
achieve a concentration within the calibration range.

o Filter the solution through a 0.45 um syringe filter prior to injection.
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» Quantification: Construct a calibration curve by plotting the peak area of the noformicin
standard against its concentration. The concentration of noformicin in the sample is
determined using the linear regression equation of the calibration curve.

Experimental Workflow for HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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